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Compound of Interest

8-methoxypyrene-1,3,6-trisulfonic
Compound Name:

Acid
CAS No.: 121879-12-7
Cat. No.: B1225076

Get Quote

Executive Summary

MPTS (8-Methoxypyrene-1,3,6-trisulfonic acid) is a highly water-soluble, photostable pyrene
derivative utilized primarily as a fluid-phase fluorescent marker and a probe for cationic
species. Unlike its structural analog HPTS (Pyranine), MPTS possesses a methoxy group that
renders its fluorescence pH-independent across physiological ranges.

This guide analyzes the critical relationship between MPTS’s molecular weight (538.41 g/mol )
and its trivalent anionic character (-3 charge). These two attributes drive its utility in liposomal

leakage assays, cationic surfactant quantification, and membrane permeability studies, where
high charge density prevents passive diffusion across lipid bilayers.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]

Understanding the exact chemical nature of MPTS is prerequisite to experimental design,
particularly when calculating osmolarity for liposomal encapsulation or stoichiometry for
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guenching assays.

Molecular Specifications

MPTS is most commonly supplied as a trisodium salt.[1] Researchers must account for the
sodium counterions when preparing molar solutions.

Property Specification

) 8-Methoxypyrene-1,3,6-trisulfonic acid,
Chemical Name

trisodium salt

Common Acronyms MPTS, PTS1

CAS Number 82962-86-5

Molecular Formula

Molecular Weight 538.41 g/mol

Exact Mass (Anion) ~469.4 g/mol (excluding Na+)

High (>100 mM in
Solubility
); Soluble in DMSO, DMF

The Anionic Character (Charge Density)

The "anionic character” of MPTS is defined by three sulfonate groups (

) at positions 1, 3, and 6 of the pyrene ring.

Net Charge:-3 (at pH > 1).[2]
e pKa of Sulfonates: < 1.0 (Permanently ionized at physiological pH).

» Implication: The high negative charge density prevents MPTS from crossing biological
membranes or lipid bilayers passively. It is strictly a fluid-phase marker.

o Electrostatics: MPTS exhibits strong electrostatic attraction to cationic species (e.g., cationic
lipids, surfactants like CTAB, and quenchers like methyl viologen).
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Structural Logic Diagram

The following diagram illustrates how specific structural moieties dictate the functional
properties of MPTS.
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Figure 1: Structural-Functional relationship of MPTS.[3] The methoxy group confers pH
stability, distinguishing it from HPTS.

Photophysical Profile

MPTS emits in the blue region of the spectrum. Its photostability makes it superior to
fluorescein for long-duration assays.

o Excitation Max (

): 404 nm (Secondary peak ~350-370 nm)

e Emission Max (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-
star-inserted">

): 431 nm[1]

o Stokes Shift: ~27 nm (Small shift requires precise filter sets to avoid crosstalk)
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e Quantum Yield: High (>0.9 in aqueous solution)
Critical Contrast - MPTS vs. HPTS:
e HPTS (Pyranine): Contains a hydroxyl group (

). Fluorescence is highly pH-dependent (
). Used for intracellular pH sensing.[2]

e MPTS: Contains a methoxy group (

).[3] Fluorescence is pH-independent. Used when signal stability is required regardless of
environmental pH changes (e.g., in acidic lysosomes or during buffer titrations).

Mechanistic Applications & Protocols
Cationic Surfactant/Quencher Assays

Due to its -3 charge, MPTS forms ground-state non-fluorescent complexes with cationic
guenchers (e.g., Methyl Viologen, DPX, or cationic surfactants like CTAB). This interaction is
purely electrostatic.

Mechanism:

Protocol: Liposome Leakage Assay

This protocol uses MPTS as an entrapped marker to detect membrane destabilization.
Because MPTS is membrane-impermeable, any fluorescence detected outside the liposome
indicates leakage.

Experimental Workflow:
e Preparation: Hydrate lipid film with 10 mM MPTS in buffer.
e Sizing: Extrude liposomes (e.g., 100 nm polycarbonate filter).

 Purification: Remove unencapsulated MPTS using Size Exclusion Chromatography
(Sephadex G-50) or dialysis.
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o Note: The high MW (538.41) ensures efficient separation from liposomes.

e Assay:

[e]

Measure Baseline Fluorescence (

).

o

Add Test Compound (Drug/Peptide).

[¢]

Measure Fluorescence over time (

).

[e]

Lysis (100% Release): Add Triton X-100 (0.1% final) to measure

o Calculation:

Visualization of Workflow:
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Figure 2: Workflow for MPTS-based Liposome Leakage Assay.
Critical Considerations (E-E-A-T)
The "Anionic Trap" (Troubleshooting)

Because MPTS carries a significant negative charge (-3), it can bind nonspecifically to
positively charged proteins or coating materials (e.g., Poly-L-lysine).

 Validation: Always run a control with MPTS alone + the test surface/protein to check for
adsorption-induced quenching or spectral shifts.

o Correction: If binding occurs, increase ionic strength (add 150 mM NacCl) to screen
electrostatic interactions.

Purity Verification
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Commercial MPTS (technical grade) may contain mono- or di-sulfonated impurities.

e Check: For high-sensitivity kinetics, use TLC or HPLC to verify >98% purity (trisulfonated
form). Impurities with lower charge (-1 or -2) may have different membrane permeabilities,
invalidating leakage data.

Spectral Overlap

MPTS excitation (404 nm) is close to the UV range. Ensure your buffer components (or drugs)
do not absorb significantly at 404 nm to avoid Inner Filter Effects, which would artificially
decrease the fluorescence signal.

References

e Sigma-Aldrich. (n.d.). 8-Methoxypyrene-1,3,6-trisulfonic acid trisodium salt Product
Specification. Retrieved from

e Cayman Chemical. (n.d.). 8-Hydroxypyrene-1,3,6-trisulfonic Acid (Comparison Data).
Retrieved from

e Santa Cruz Biotechnology. (n.d.). 8-Methoxypyrene-1,3,6-trisulfonic acid trisodium salt
Data Sheet. Retrieved from

» Wolfbeis, O. S., et al. (1983). Fluorimetric Analysis of Anionic and Cationic Surfactants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Whitepaper: Physicochemical Profiling of
MPTS Dye]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225076/docs#technical-whitepaper-
physicochemical-profiling-of-mpts-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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